[(2,4-Dimethylphenyl)thio]acetic acid
Overview
Description
[(2,4-Dimethylphenyl)thio]acetic acid, also known as DMTA, is a thiophene carboxylic acid. It is a unique chemical provided to early discovery researchers . The empirical formula of this compound is C10H12O2S and it has a molecular weight of 196.27 .
Molecular Structure Analysis
The SMILES string of this compound isCc1ccc(SCC(O)=O)c(C)c1
. This indicates that the molecule consists of a 2,4-dimethylphenyl group attached to a thioacetic acid group. Physical And Chemical Properties Analysis
This compound has a molecular weight of 196.27 . The empirical formula of this compound is C10H12O2S . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available.Scientific Research Applications
Environmental Impact on Aquatic Ecosystems
[(2,4-Dimethylphenyl)thio]acetic acid, as part of the dimethylamine salt of 2,4-dichlorophenoxy acetic acid (2,4-D DMA), has been studied for its effects on aquatic ecosystems. In an experimental study, the application of 2,4-D DMA to ponds stimulated the growth of rooted macrophytes and influenced the photosynthetic uptake in phytoplankton assemblages. This suggests its potential ecological impact when introduced to aquatic environments (Boyle, 1980).
Synthesis of Bioactive Compounds
The compound has also been utilized in the synthesis of bioactive molecules. For instance, it was used in the creation of sialyl α-glycosides, highlighting its role in the development of complex organic compounds with potential biological applications (Martichonok & Whitesides, 1996).
Soil Behavior and Agricultural Implications
The breakdown and movement of 2,4-D in soil under various conditions were studied to understand its environmental persistence and impact, particularly in agricultural settings (Wilson & Cheng, 1976). This research is crucial for evaluating the environmental safety and efficacy of herbicides containing this compound.
Fluorescent Properties in Chemical Synthesis
Research has also been conducted on compounds like 1,3,5-triaryl-2-pyrazolines, which involve this compound derivatives in their synthesis. These compounds exhibit fluorescence, suggesting applications in areas such as material sciences and sensor technology (Hasan et al., 2011).
Copper Complex Formation and Bioactivity
The formation of copper complexes with this compound derivatives has been investigated. These complexes have been analyzed for their structure and antimicrobial activity, indicating potential applications in the fields of inorganic chemistry and microbiology (Psomas et al., 1998).
Safety and Hazards
properties
IUPAC Name |
2-(2,4-dimethylphenyl)sulfanylacetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-7-3-4-9(8(2)5-7)13-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFFPQRUZZYEZAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)SCC(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70324523 | |
Record name | [(2,4-dimethylphenyl)thio]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75243-12-8 | |
Record name | NSC406920 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406920 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | [(2,4-dimethylphenyl)thio]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.